molecular formula C20H19N3O5S2 B6558357 N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide CAS No. 1040657-90-6

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide

Cat. No.: B6558357
CAS No.: 1040657-90-6
M. Wt: 445.5 g/mol
InChI Key: VMXXQBGVSUENNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide is an acetamide derivative featuring:

  • Benzodioxole methyl group: A fused aromatic ring system with electron-rich oxygen atoms, enhancing π-π stacking and metabolic stability.
  • Thiazol-4-yl core: A heterocyclic ring with sulfur and nitrogen atoms, common in bioactive molecules.
  • 4-Methanesulfonylphenylamino substituent: A polar sulfonyl group that improves solubility and hydrogen-bonding capacity.

Properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O5S2/c1-30(25,26)16-5-3-14(4-6-16)22-20-23-15(11-29-20)9-19(24)21-10-13-2-7-17-18(8-13)28-12-27-17/h2-8,11H,9-10,12H2,1H3,(H,21,24)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMXXQBGVSUENNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)NC2=NC(=CS2)CC(=O)NCC3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

Thiazole-Containing Acetamides

2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide ()
  • Structural Differences :
    • Substituents : Dichlorophenyl (lipophilic) vs. benzodioxolylmethyl and methanesulfonylphenyl (polar).
    • Thiazole Position : Acetamide at thiazol-2-yl vs. thiazol-4-yl in the target compound.
  • Properties :
    • Hydrogen Bonding : Forms N–H⋯N hydrogen bonds in R₂²(8) motifs .
    • Lipophilicity : Dichlorophenyl increases logP compared to the target compound’s sulfonyl group.
  • Synthesis : Uses carbodiimide coupling (EDC/HOBt), similar to methods in .
(S)-N-(4-Methylthiazol-2-yl)-2-((1-phenylethyl)amino)acetamide ()
  • Structural Differences: Chirality: (S)-configuration at the phenylethylamino group vs. Substituents: Methylthiazole and phenylethylamino vs. methanesulfonylphenylamino.
  • Implications : Stereochemistry may influence receptor binding selectivity .

Sulfonamide/Azole Hybrids

Bis(azolyl)sulfonamidoacetamides ()
  • Structural Differences :
    • Core : Dual azole rings (oxazole/thiazole/imidazole) vs. single thiazole in the target compound.
    • Sulfonamide Placement : Sulfamoyl group bridges acetamide and azole vs. methanesulfonyl directly on phenyl.
  • Synthesis : Involves DMAP-catalyzed coupling under ultrasonication, highlighting scalable methods for sulfonamide-azole hybrids .

Benzothiazole Derivatives

4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine ()
  • Structural Differences :
    • Core : Triazole-benzothiazole hybrid vs. thiazole-acetamide.
    • Functional Groups : Nitrophenyl (electron-withdrawing) vs. methanesulfonylphenyl (electron-withdrawing but polar).
  • Bioactivity : Demonstrates antiproliferative properties, suggesting benzothiazole motifs enhance cytotoxicity .

Pyrazole-Thiazole Hybrids

N-(4-(2-(Methyl(3-Methyl-1-Phenyl-1H-Pyrazol-5-yl)amino)thiazol-4-yl)phenyl)acetamide ()
  • Structural Differences: Substituents: Pyrazole-amino-thiazole vs. benzodioxolylmethyl-thiazole. Polarity: Pyrazole is less polar than methanesulfonylphenyl.
  • Implications : Pyrazole-thiazole hybrids may target kinase enzymes due to planar aromatic systems .

Key Research Findings

Hydrogen Bonding and Crystal Packing

  • The target compound’s methanesulfonyl group likely engages in stronger hydrogen bonds (e.g., S=O⋯H–N) compared to dichlorophenyl analogs .
  • Benzodioxole’s oxygen atoms may participate in C–H⋯O interactions, altering crystal packing vs. simpler aryl groups .

Data Tables

Table 1. Structural and Property Comparison

Compound Core Structure Key Substituents logP (Predicted) Hydrogen Bonding Features
Target Compound Thiazol-4-yl acetamide Benzodioxolylmethyl, Methanesulfonyl ~2.1 S=O⋯H–N, C–H⋯O (benzodioxole)
2-(3,4-Dichlorophenyl)-N-(thiazol-2-yl) Thiazol-2-yl acetamide Dichlorophenyl ~3.5 N–H⋯N (R₂²(8) motifs)
Bis(azolyl)sulfonamidoacetamide Dual azole-acetamide Sulfamoyl bridge ~1.8 N–H⋯O (sulfonamide)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.